5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-(1-phenylethyl)-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C25H26N4O2S2
• Molecular Weight: 478.6 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H26N4O2S2/c1-15(2)13-26-22-19(23(30)28-14-16(3)10-11-21(28)27-22)12-20-24(31)29(25(32)33-20)17(4)18-8-6-5-7-9-18/h5-12,14-15,17,26H,13H2,1-4H3/b20-12-
• InChI Key: VSDIYDIQAMJFME-NDENLUEZSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)NCC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)NCC(C)C)C=C1

Description

This compound is a heterocyclic hybrid featuring a pyrido[1,2-a]pyrimidinone core fused with a thiazolone moiety. Key structural attributes include:

• Pyrido[1,2-a]pyrimidinone system: A bicyclic scaffold with a pyridine ring fused to a pyrimidinone (4-oxo-pyrimidine) at positions 1 and 2. Substituents at position 2 include an isobutylamino group, while position 7 is methylated.
• Thiazolone ring: A 1,3-thiazolan-4-one system with a (Z)-configured methylidene bridge linking the pyrido-pyrimidinone and thiazolone units. The thiazolone is further substituted with a 2-thioxo group and a 1-phenylethyl moiety at position 3.
• Electronic and steric features: The (Z)-stereochemistry of the methylidene bridge influences molecular geometry, while the thioxo group enhances electron delocalization.

Biological Activity

The compound 5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-(1-phenylethyl)-2-thioxo-1,3-thiazolan-4-one is a complex organic molecule that exhibits significant potential in medicinal chemistry due to its unique structural features. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Overview

The molecular formula of the compound is $C_{20}H_{24}N_4O_2S_2$ with a molecular weight of 416.6 g/mol. Its structure includes several functional groups that contribute to its biological activity:

Functional Group	Description
Thiazole	Contributes to antimicrobial and anticancer properties.
Pyrimidine	Known for its role in nucleic acid metabolism and enzyme inhibition.
Isobutylamino group	Enhances interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various biological macromolecules, including enzymes and receptors involved in critical cellular processes. Preliminary studies suggest that it may modulate signaling pathways related to cell proliferation and apoptosis.

Potential Targets

• Enzymes: The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptors: It could bind to receptors, modifying their activity and impacting signal transduction.

Biological Activity

Research indicates that compounds with similar structures exhibit a range of biological activities:

• Antimicrobial Activity: The thiazole and pyrimidine moieties are known for their antimicrobial properties. Studies have shown that derivatives can inhibit the growth of various bacterial strains.
• Anticancer Properties: The compound's structure suggests potential anticancer activity, possibly through the induction of apoptosis in cancer cells or inhibition of tumor growth.
• Anti-inflammatory Effects: Some analogs have demonstrated the ability to reduce inflammation in preclinical models, indicating a possible therapeutic avenue for inflammatory diseases.

Case Studies and Research Findings

Several studies have investigated the biological activities of structurally related compounds:

• A study on thiazolidinone derivatives revealed significant antibacterial activity against Gram-positive bacteria, suggesting that the thiazole ring enhances this effect .
• Research on pyrimidine derivatives indicated their potential as kinase inhibitors, which are crucial targets in cancer therapy .

Comparative Analysis

A comparison with similar compounds highlights unique aspects of 5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-(1-phenylethyl)-2-thioxo-1,3-thiazolan-4-one:

Compound Name	Structural Features	Biological Activity
Thiazolidinone A	Thiazole core	Antimicrobial
Pyrido[2,3-d]pyrimidines	Pyrimidine ring	Anticancer
Isobutylamine derivatives	Isobutylamino group	Enhanced receptor binding

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Analogues with Pyrido[1,2-a]Pyrimidinone-Thiazolone Hybrids

Compound: 2-(Allylamino)-3-[(Z)-(3-Isopropyl-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-ylidene)Methyl]-9-Methyl-4H-Pyrido[1,2-a]Pyrimidin-4-One (CAS 361995-60-0)

• Structural similarities: Shared pyrido[1,2-a]pyrimidinone core. (Z)-methylidene bridge linking the pyrimidinone and thiazolidinone systems. 2-Thioxo group on the thiazolidinone ring.
• Key differences: Substituents: Allylamino (vs. isobutylamino) at position 2; isopropyl (vs. 1-phenylethyl) on the thiazolidinone. The isopropyl group may decrease aromatic π-π stacking compared to the 1-phenylethyl substituent.

Heterocyclic Systems with Divergent Cores

Compound Class: Thieno[3,4-d]Pyrimidin-4(3H)-Ones (e.g., Compound 16)

• Structural comparison: Core: Thienopyrimidinone (thiophene fused to pyrimidinone) vs. pyrido-pyrimidinone. Electronic profile: Thiophene’s sulfur atom increases electron richness compared to pyridine.
• Functional impact: Thienopyrimidinones exhibit distinct electronic delocalization patterns, which may alter redox behavior or binding affinities in biological systems.

Compound Class : 1,3,4-Thiadiazolo[3,2-a]Pyrimidines (e.g., 2-R5-Oxo-5-H-6-Carboxamid Derivatives)

• Structural comparison: Core: Thiadiazole fused to pyrimidine vs. pyridine-pyrimidinone. Substituents: Carboxamide groups (vs. thioxo and phenylethyl).

Pyrazolo[1,5-a]Pyrimidines and Thieno[2,3-b]Pyridines (e.g., Benzofuran Derivatives)

• Structural divergence: Core: Pyrazolo-pyrimidine or thieno-pyridine fused to benzofuran vs. pyrido-pyrimidinone-thiazolone. Functional groups: Benzofuran’s oxygen atom contributes to π-conjugation, differing from the thiazolone’s sulfur.

Electronic and Isosteric Comparisons

Isoelectronic and Isovalent Principles

• Isoelectronicity: The pyrido-pyrimidinone-thiazolone system shares electron density profiles with thienopyrimidinones but lacks sulfur’s polarizability.
• Isovalency : The 2-thioxo group in the target compound is isovalent to carbonyl groups in analogues (e.g., 4-oxo groups in CAS 361995-60-0), but the thioxo’s larger atomic radius may sterically hinder interactions.

Steric and Lipophilic Considerations

• 1-Phenylethyl vs.
• Thioxo vs. Oxo : The thioxo group’s higher polarizability may strengthen van der Waals interactions in biological targets compared to oxo analogues.

Data Table: Structural and Functional Comparison

Feature	Target Compound	CAS 361995-60-0	Thieno[3,4-d]Pyrimidinone (16)
Core Structure	Pyrido[1,2-a]pyrimidinone-thiazolone	Pyrido[1,2-a]pyrimidinone-thiazolidinone	Thieno[3,4-d]pyrimidinone
Key Substituents	Isobutylamino, 1-phenylethyl, thioxo	Allylamino, isopropyl, thioxo	Variable (e.g., carboxamide, aryl)
Electronic Profile	High electron delocalization (thioxo, pyridine N)	Moderate delocalization (thiazolidinone)	Enhanced π-conjugation (thiophene S)
Synthetic Route	Likely involves condensation of pyrido-pyrimidinone precursors with thiazolone units	Modified Mannich or Knoevenagel reactions	Cyclocondensation of thiophene derivatives